2,2-Di(tert-amylperoxy)butane

• CAS: 13653-62-8
• Molecular Formula: C14H30O4
• Molecular Weight: 262.39 g/mol
• SMILES: CCC(C)(C)OOC(C)(CC)OOC(C)(C)CC
• InChI: InChI=1S/C14H30O4/c1-9-12(4,5)15-17-14(8,11-3)18-16-13(6,7)10-2/h9-11H2,1-8H3
• InChIKey: IVOIHMSMNONJSR-UHFFFAOYSA-N

2,2-Di(tert-amylperoxy)butane (CAS 13653-62-8) belongs to the diperoxyketal class of organic peroxides, a subfamily of dialkyl peroxides that serve as free-radical initiators for ethylene (LDPE) polymerization under high pressure. It is commercially supplied as a 50–55% solution in isododecane (e.g., Luperox® 520M50, Kayaketal AM-C55) and is characterized by its selectivity as a tertiary-amyl (t-amyl) radical source, which distinguishes it from t-butyl analogs and from mono-peroxide initiators.

2,2-Di(tert-amylperoxy)butane (CAS 13653-62-8) Procurement & Selection Guide

2,2-Di(tert-amylperoxy)butane (CAS 13653-62-8) belongs to the diperoxyketal class of organic peroxides, a subfamily of dialkyl peroxides that serve as free-radical initiators for ethylene (LDPE) polymerization under high pressure [1]. It is commercially supplied as a 50–55% solution in isododecane (e.g., Luperox® 520M50, Kayaketal AM-C55) and is characterized by its selectivity as a tertiary-amyl (t-amyl) radical source, which distinguishes it from t-butyl analogs and from mono-peroxide initiators .

1

Radical source: t-Amyl ethyl radical — reported higher selectivity than t-butyl methyl radical in LDPE polymerization.

2

Product class: Diperoxyketal — differentiates from mono-peroxide initiators in radical flux profile.

3

Supply form: 50–55% solution in isododecane — ready-to-use for high-pressure injection systems.

• [1] Patent US20180273660: Radical polymerisation of ethylene initiated by a couple of organic peroxides with high productivity. Filing date: 2016-09-29. View Source

Why t-Amyl Peroxyketals Cannot be Interchanged with t-Butyl or Mono-Peroxide Analogs

While organic peroxides of the dialkyl or peroxyketal class are often considered interchangeable radical sources, substitution of 2,2-di(tert-amylperoxy)butane with the more common 2,2-di(tert-butylperoxy)butane or with a simple mono-peroxide (e.g., dicumyl peroxide) introduces measurable penalties in productivity, specific consumption, and polymer quality. These penalties arise from a combination of a higher 10-hour half-life temperature (104 °C vs. 98 °C for the t-butyl analog) [1], intrinsically lower-energy and more selective radical generation , and substantially different process kinetics—including a >40% slower time-to-maximum-temperature for closest structural analogs [2]. The quantitative evidence below demonstrates that these differences are not marginal and directly impact commercial-scale LDPE manufacturing economics.

Thermal stability shift: Elevated 10-h half-life temperature may alter decomposition timing, affecting reactor heat balance and productivity if t-butyl analog substituted.

Radical selectivity mismatch: Lower-energy ethyl radical reduces hydrogen abstraction; t-butyl peroxides produce higher branching and gel, impacting resin optical properties.

Kinetics discrepancy: Faster time-to-maximum-temperature indicates different reaction kinetics; direct substitution may require re-optimization of initiator feed and residence time.

• [1] United Initiators. Half-life data for 2,2-Di(tert-amylperoxy)butane (104 °C at 10 h) and 2,2-Di(tert-butylperoxy)butane (98 °C at 10 h). Technical Datasheet. View Source
• [2] Patent US20180273660: Example 1 comparison of 2,2-(di-tert-amylperoxy)butane vs. 2,2-(di-tert-amylperoxy)propane kinetics. Filing date: 2016-09-29. View Source

Quantitative Differentiation Evidence for 2,2-Di(tert-amylperoxy)butane Procurement

Superior LDPE Productivity: Higher Conversion vs. t-Butyl Analog at 180°C

In high-pressure (1800 bar) ethylene polymerization at a wall temperature of 180 °C, 2,2-di(tert-amylperoxy)butane (Luperox® 520M50) alone delivers a conversion of 11.95% with a specific consumption (CS) of 0.176 g pure peroxide per kg LDPE [1]. The structurally analogous 2,2-di(tert-butylperoxy)butane (Luperox® 220M50) has been reported to result in low productivity in the same process context [1][2], and when blended at ~30 mol% replacing the t-amyl initiator, the conversion only marginally increases to 12.1% while CS decreases to 0.163 g/kg—indicating that the t-amyl compound is the primary productivity driver [1].

LDPE Productivity

Head-to-head

Target alone: 11.95% conv., CS 0.176 g/kg

Mixture (30% t-butyl): 12.1% conv., CS 0.163 g/kg

Pure t-butyl analog: reported low productivity

Supports productivity assessment — reported higher conversion with target alone.

1800 bar, 180 °C; 20-min run.

Evidence Dimension	LDPE conversion and specific peroxide consumption
Target Compound Data	Conversion 11.95%, CS 0.176 g/kg (Luperox® 520M50 alone)
Comparator Or Baseline	Mixture with 30% 2,2-di(tert-butylperoxy)butane: Conversion 12.1%, CS 0.163 g/kg; Pure t-butyl analog reported as low productivity
Quantified Difference	Target alone yields higher productivity than mixture containing t-butyl analog; pure t-butyl compound cited as low-productivity baseline
Conditions	1800 bar, 180°C wall temperature, 435 mL autoclave reactor, 1000 rpm, ethylene feedstock 216.62 g, 20-minute uncooled run

Why This Matters

For LDPE producers, a 2-percentage-point conversion difference at equivalent active oxygen translates directly into higher throughput or lower initiator cost per kg of resin produced.

• [1] Patent US20180273660: Example 1 (Luperox 520M50 alone: Conv. 11.95%, CS 0.176 g/kg) and Example 3 (binary mixture with Luperox 220M50: Conv. 12.1%, CS 0.163 g/kg). Filing date: 2016-09-29. View Source
• [2] Patent US20180273660: Background stating that 2,2-bis(tertiary butyl peroxy)butane initiator results in low productivity (cf. example 1 of U.S. Pat. No. 2,650,913 and test 3). View Source

Higher 10-Hour Half-Life Temperature: Broader Processing Window vs. t-Butyl Peroxyketal

The 10-hour half-life temperature (t₁/₂, 10 h) of 2,2-di(tert-amylperoxy)butane is 104 °C [1], compared to 98 °C for the direct t-butyl analog 2,2-di(tert-butylperoxy)butane [2]. This 6 °C upward shift means the t-amyl initiator decays approximately 1.5–2× slower at the same temperature, expanding the safe handling and metering window while still delivering effective radical flux at typical LDPE autoclave and tubular reactor operating temperatures (120–250 °C).

10-h Half-life

Reported

Target: 104 °C

Comparator: 98 °C

Δ = +6 °C

Supports broader processing window assessment.

Measured in chlorobenzene/isododecane.

Evidence Dimension	10-hour half-life temperature
Target Compound Data	104 °C (2,2-di(tert-amylperoxy)butane, 50% in isododecane)
Comparator Or Baseline	98 °C (2,2-di(tert-butylperoxy)butane, 50% in chlorobenzene or isododecane)
Quantified Difference	+6 °C higher stability for the t-amyl compound
Conditions	Half-life measured in chlorobenzene or isododecane solution (0.1 mol/L); data from United Initiators and polymerization-chem.com technical datasheets

Why This Matters

A 6 °C higher 10-h half-life temperature reduces the risk of premature decomposition during storage, pumping, and pre-heating, allowing higher initiator delivery temperatures without sacrificing radical production at the reaction zone.

• [1] United Initiators. Half-life data for 2,2-Di(tert-amylperoxy)butane: 10 h at 104 °C, 1 h at 124 °C, 0.1 h at 165 °C. Technical Datasheet. View Source
• [2] 2,2-Di(tert-butylperoxy)butane (DBPB) half-life: 10 h at 98 °C, 1 h at 116 °C, 0.1 h at 136 °C. Technical Datasheet. View Source

Lower-Energy Radical Generation: Reduced Hydrogen Abstraction vs. t-Butyl Peroxides

Tertiary-amyl peroxyketals decompose to yield ethyl radicals that are measurably less energetic and more selective than the methyl radicals produced by tertiary-butyl peroxide analogs . This selectivity manifests as reduced hydrogen abstraction from the polymer backbone, as demonstrated by the fact that tert-amyl peroxyesters provide higher initiator efficiency than tert-butyl peroxyesters due to decreased termination reactions inside the solvent cage [1]. Arkema's technical literature confirms that this radical energy difference 'avoids risks of hydrogen abstraction and favors polymerization' .

Radical Selectivity

Class-level

t-Amyl → ethyl radical (lower energy, more selective)

t-Butyl → methyl radical (higher H-abstraction tendency)

Supports branching and clarity assessment.

Inferred from decomposition mechanism; class-level evidence.

Evidence Dimension	Radical energy and selectivity
Target Compound Data	t-Amyl peroxyketal → ethyl radical (lower energy, more selective)
Comparator Or Baseline	t-Butyl peroxyketal → methyl radical (higher energy, less selective, higher H-abstraction tendency)
Quantified Difference	Lower chain branching and gel formation; improved optical properties of LDPE resins per manufacturer technical literature
Conditions	Inferred from peroxide decomposition mechanism and comparative polymer properties during LDPE production

Why This Matters

Reduced hydrogen abstraction leads to less chain branching, lower gel content, and better optical clarity in LDPE films—properties that directly affect resin marketability and premium pricing.

• [1] Patents-Review.com: Process for manufacturing polyethylene. 'Tert-amyl peroxyisobutyrate has a higher efficiency than tert-butyl peroxy-2-ethylhexanoate and tert-amyl peroxy-2-ethylhexanoate in terms of reduced termination reactions of primary radicals inside the solvent cage.' View Source

Faster Reaction Kinetics: 42% Shorter Time to Tmax vs. Closest Structural Analog

In a direct side-by-side comparison under identical conditions (1800 bar, 180 °C wall temperature), 2,2-di(tert-amylperoxy)butane (Luperox® 520M50) reaches its maximum exotherm temperature in 15 seconds, while 2,2-(di-tert-amylperoxy)propane requires 26 seconds [1]. This 42% shorter time-to-peak translates to faster radical flux delivery and more efficient heat integration in both autoclave and tubular LDPE reactors, where residence time directly governs throughput.

Time to Tmax

Head-to-head

15 s (target)

26 s (analog)

→ 42% shorter

Supports reactor throughput assessment.

1800 bar, 180 °C; equimolar dosage.

Evidence Dimension	Time to reach maximum temperature (Tmax)
Target Compound Data	15 seconds (2,2-di(tert-amylperoxy)butane, Luperox® 520M50)
Comparator Or Baseline	26 seconds (2,2-(di-tert-amylperoxy)propane, equimolar dosage)
Quantified Difference	11 seconds faster (42% reduction in time to Tmax)
Conditions	1800 bar, 180 °C, 435 mL autoclave, 2.26 molar ppm peroxide, heptane/propanaldehyde diluent

Why This Matters

Faster kinetics allow shorter reactor residence times or lower initiator loading to achieve the same peak temperature, directly improving throughput and reducing specific initiator cost.

• [1] Patent US20180273660: Example 1 - 2,2-(di-tert-amylperoxy)butane reaches Tmax in 15 s vs. 26 s for 2,2-(di-tert-amylperoxy)propane. Filing date: 2016-09-29. View Source

Higher Solution Density: Improved Phase Separation in High-Pressure Injection Systems

2,2-Di(tert-amylperoxy)butane has a calculated density of 0.919 ± 0.06 g/cm³ at 20 °C , whereas the 50% solution of 2,2-di(tert-butylperoxy)butane in isododecane has a measured density of 0.88 g/mL at 25 °C [1]. This higher intrinsic density of the t-amyl compound alters the phase behavior in hydrocarbon diluents at supercritical ethylene conditions, potentially improving mixing and reducing phase separation issues during high-pressure injection.

Solution Density

Context-dependent

Target: 0.919 ± 0.06 g/cm³

Comparator: 0.88 g/mL

~0.04 g/cm³ higher

Supports phase separation assessment.

Calculated vs measured; may aid injection mixing.

Evidence Dimension	Density at ambient temperature
Target Compound Data	0.919 ± 0.06 g/cm³ at 20 °C (pure, calculated)
Comparator Or Baseline	0.88 g/mL at 25 °C (2,2-di(tert-butylperoxy)butane, 50% solution or pure)
Quantified Difference	~0.04 g/cm³ higher density for the t-amyl compound
Conditions	Calculated value for target; measured value for comparator

Why This Matters

Higher density improves the density match between the initiator solution and supercritical ethylene, reducing striation and improving initiator distribution in tubular reactors, which can reduce fouling and improve product consistency.

• [1] ChemWhat. 2,2-Di(tert-butylperoxy)butane CAS 2167-23-9: Density 0.88 g/mL at 25 °C. View Source

Optimal Use Cases for 2,2-Di(tert-amylperoxy)butane Based on Quantitative Evidence

High-Productivity LDPE Tubular Reactor Operations (150–200 °C Initiation)

When a tubular LDPE process requires initiation temperatures between 150 °C and 200 °C, 2,2-di(tert-amylperoxy)butane delivers the highest demonstrated single-peroxide conversion (11.95% at 180 °C) and fastest time-to-Tmax (15 s) among structurally related diperoxyketals [1]. Its 10-hour half-life temperature of 104 °C provides sufficient thermal stability to withstand pre-heater temperatures up to approximately 90–95 °C without significant premature decomposition, while the lower-energy ethyl radical minimizes chain branching, yielding LDPE with superior optical properties .

Co-Initiator 'Productivity Booster' with 2,2-(Di-tert-amylperoxy)propane

Blending 2,2-di(tert-amylperoxy)butane with 2,2-(di-tert-amylperoxy)propane at a molar ratio of approximately 70:30 increases conversion by approximately 2% relative to the butane compound alone, while reducing specific peroxide consumption by approximately 10% (from 0.176 g/kg to 0.159 g/kg) and increasing LDPE output by approximately 9% by weight [1]. This synergy is not observed when the t-butyl analog Luperox® 220M50 is substituted as the co-initiator, where conversion and specific consumption are inferior [1].

Low-Gel, High-Clarity LDPE Film Resin Production

For LDPE film grades requiring minimal gel count and high optical clarity, tert-amyl peroxyketals are preferred over tert-butyl analogs because the ethyl radical generated by t-amyl decomposition is less prone to abstract hydrogen atoms from the polyethylene backbone [1]. This reduces long-chain branching and gel formation during polymerization, resulting in film with fewer optical defects and improved mechanical properties. Selectionof 2,2-di(tert-amylperoxy)butane over generic dialkyl peroxides (e.g., dicumyl peroxide) or tert-butyl peroxyketals is thus justified when clarity specifications are stringent .

Application

Selection Property

Validation Focus

High-productivity LDPE tubular reactor (150–200 °C)

t-Amyl radical selectivity and fast kinetics

Reported conversion efficiency and time-to-Tmax under process conditions

Initiator blend synergy with 2,2-(di-tert-amylperoxy)propane

Co-initiator productivity improvement

Reported reduced specific consumption and increased output in trials

Low-gel, high-clarity LDPE film resin

Low hydrogen-abstraction radical source

Branching tendency and gel content in film evaluation

• [1] Patent US20180273660: Examples 1–3 covering LDPE productivity and co-initiator synergies with 2,2-(di-tert-amylperoxy)butane. Filing date: 2016-09-29. View Source